Cas no 96568-07-9 (7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester)

7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester is a fluorinated naphthyridine derivative with a cyclopropyl substituent, serving as a key intermediate in the synthesis of quinolone-based antimicrobial agents. Its structural features, including the 4-oxo-1,8-naphthyridine core and fluoro-chloro substitution pattern, contribute to enhanced reactivity and selectivity in pharmaceutical applications. The ethyl ester moiety improves solubility and facilitates further functionalization. This compound is particularly valuable in medicinal chemistry for developing broad-spectrum antibiotics due to its ability to inhibit bacterial DNA gyrase and topoisomerase IV. Its high purity and stability make it suitable for research and industrial-scale synthesis.
7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester structure
96568-07-9 structure
Product Name:7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester
CAS No:96568-07-9
MF:C14H12ClFN2O3
MW:310.708086013794
MDL:MFCD08458313
CID:61854
PubChem ID:11722954
Update Time:2025-06-15

7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • Ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
    • 7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
    • ETHYL 1-CYCLOPROPYL-7-CHLORO-6-FLUORO-1,4-DIHYDRO-4-OXO-1,8-NAPHTHYLRIDINE CARBOXYLATE
    • 1-Cyclopropyl-6-Fluoro-7-Chloro-4-Oxo-1,4-Dihydro-1,8- Naphthyridine-3-Carboxylic acid
    • Ethyl1-Cyclopropyl-6-Fluoro-7-Chloro-4-Oxo-1,4-Dihydro-1,8-Naphthyridine-3-Carboxylate
    • 1-Cyclopropyl-6-Fluoro-7-Chloride-4-Oxo-1,4-Dihydro-1,8-Napthyridine-3-Carboxylie acid
    • 1,8-Naphthyridine-3-carboxylic acid, 7-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-, ethyl ester
    • ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylate
    • 7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylicacid ethyl ester
    • 7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-[1,8]naphthyridine-3-carboxylicacid ethyl ester
    • C14H12ClFN2O3
    • ethyl 1-cyclopropyl-6-fluoro-7-chloro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylate
    • 7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid ethyl ester
    • 7-Chloro-1-cyclopropyl-6-fluo
    • Ethyl 7-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylate (ACI)
    • 7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-[1,8]naphthyridine-3-carboxylic acid ethyl ester
    • 7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-[1,8]naphthyridine-3-carboxylic Acid Ethyl Ester;
    • Ethyl7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
    • AKOS015999949
    • MFCD08458313
    • AS-13782
    • DTXSID30471143
    • 1-cyclopropyl-6-fluoro-7-chloro-1,4-dihydro-4- oxo-1,8-naphthyridine-3-carboxylic acid ethyl ester
    • 96568-07-9
    • CS-0046189
    • 1-cyclopropyl-6-fluoro-7- chloro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid ethyl ester
    • ethyl 7-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylate
    • SCHEMBL5422476
    • RWCZOVMOKFTUAD-UHFFFAOYSA-N
    • SY047866
    • AC-7741
    • cyclopropyl-6-fluoro-7-chloro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid ethyl ester
    • 7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester
    • MDL: MFCD08458313
    • Inchi: 1S/C14H12ClFN2O3/c1-2-21-14(20)9-6-18(7-3-4-7)13-8(11(9)19)5-10(16)12(15)17-13/h5-7H,2-4H2,1H3
    • InChI Key: RWCZOVMOKFTUAD-UHFFFAOYSA-N
    • SMILES: O=C(C1C(=O)C2C(=NC(=C(C=2)F)Cl)N(C2CC2)C=1)OCC

Computed Properties

  • Exact Mass: 310.05200
  • Monoisotopic Mass: 310.0520481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 495
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.5
  • XLogP3: 3

Experimental Properties

  • Density: 1.727
  • Melting Point: 173-175°C
  • Boiling Point: 485.919°C at 760 mmHg
  • Flash Point: 247.675°C
  • Refractive Index: 1.692
  • PSA: 61.19000
  • LogP: 2.70060

7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester Security Information

7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GT513-20g
7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester
96568-07-9 96%
20g
314.0CNY 2021-08-04
Chemenu
CM141358-10g
Ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
96568-07-9 95+%
10g
$123 2021-08-05
Chemenu
CM141358-25g
Ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
96568-07-9 95+%
25g
$226 2021-08-05
Chemenu
CM141358-100g
Ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
96568-07-9 95+%
100g
$679 2021-08-05
Fluorochem
078104-1g
Ethyl 1-cyclopropyl-7-chloro-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthylridine carboxylate
96568-07-9 95%
1g
£10.00 2022-03-01
Fluorochem
078104-5g
Ethyl 1-cyclopropyl-7-chloro-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthylridine carboxylate
96568-07-9 95%
5g
£26.00 2022-03-01
Fluorochem
078104-10g
Ethyl 1-cyclopropyl-7-chloro-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthylridine carboxylate
96568-07-9 95%
10g
£44.00 2022-03-01
Fluorochem
078104-25g
Ethyl 1-cyclopropyl-7-chloro-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthylridine carboxylate
96568-07-9 95%
25g
£87.00 2022-03-01
TRC
C365395-500mg
7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester
96568-07-9
500mg
$ 75.00 2023-09-08
TRC
C365395-1g
7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester
96568-07-9
1g
$ 127.00 2023-09-08

7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Toluene ;  rt → reflux; 8 h, reflux
Reference
Method for synthesis of Gemifloxacin main-ring compound
, China, , ,

Production Method 2

Reaction Conditions
1.1 Catalysts: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran
Reference
Use of tetrabutylammonium fluoride as a cyclization agent in the synthesis of bactericidal 4-pyridone-3-carboxylic acid derivatives
Bouzard, D.; Di Cesare, P.; Essiz, M.; Jacquet, J. P.; Remuzon, P., Tetrahedron Letters, 1988, 29(16), 1931-4

Production Method 3

Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Toluene ;  rt → 130 °C
Reference
Multi-substituted nitrogen-containing heterocyclic derivatives, its preparation method and application
, China, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  18 h, reflux
1.2 Reagents: Water
Reference
Preparation of antimicrobial quinolones and heterocyclic compounds
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Catalysts: Potassium carbonate
Reference
1-Cyclopropyl-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids
, Federal Republic of Germany, , ,

Production Method 6

Reaction Conditions
Reference
The preparation of ethyl 7-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-5-methyl-4-oxo-1,8-naphthyridine-3-carboxylate
Kiely, John S., Journal of Heterocyclic Chemistry, 1991, 28(2), 541-3

Production Method 7

Reaction Conditions
Reference
7-chloro-4-oxo-1,8-naphthyridine-3-carboxylates as antibacterials
, United States, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Tripotassium phosphate Solvents: Acetonitrile ;  1.5 h, 75 - 80 °C
Reference
Preparation of quinolonecarboxylate derivatives
, World Intellectual Property Organization, , ,

Production Method 9

Reaction Conditions
1.1 Solvents: Acetic anhydride ;  rt → 130 °C; 20 h, 130 °C
1.2 Solvents: Ethanol ;  2 h, rt
1.3 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  cooled; 2 h, rt
Reference
Preparation of quinolonecarboxylic acid derivatives as antibacterial agents
, China, , ,

Production Method 10

Reaction Conditions
1.1 Reagents: Acetic anhydride
1.2 Solvents: Toluene
1.3 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Water
Reference
Process for preparing quinolonecarboxylic acid esters and 1,8-naphthyridinecarboxylic acid esters
, Japan, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Toluene ;  30 min, rt
1.2 30 min, rt
1.3 Reagents: Sodium hydroxide ,  Tetrabutylammonium bromide Solvents: Water ;  2 h, rt
Reference
Structure aided design of chimeric antibiotics
Karoli, Tomislav; Mamidyala, Sreeman K.; Zuegg, Johannes; Fry, Scott R.; Tee, Ernest H. L.; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(7), 2428-2433

Production Method 12

Reaction Conditions
1.1 Catalysts: Oxalyl chloride
Reference
Preparation of naphthyridinone- and quinolonecarboxylic acids as antibacterial agents
, World Intellectual Property Organization, , ,

Production Method 13

Reaction Conditions
Reference
1,8-Naphthyridine derivatives
, European Patent Organization, , ,

Production Method 14

Reaction Conditions
Reference
One-pot four-step process for preparing 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid using DMF dialkyl acetals
, World Intellectual Property Organization, , ,

Production Method 15

Reaction Conditions
Reference
Synthesis and antibacterial activity of new 5-substituted 1-cyclopropyl-6-fluoro-7-piperazinyl-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids
Remuzon, Philippe; Bouzard, Daniel; Di Cesare, Pierre; Dussy, Christian; Jacquet, Jean Pierre; et al, Journal of Heterocyclic Chemistry, 1992, 29(4), 985-9

Production Method 16

Reaction Conditions
Reference
Preparation of 3-amino-2-arylcarbonylacrylates or -acrylonitriles as intermediates for antibacterial agents
, Japan, , ,

Production Method 17

Reaction Conditions
Reference
Preparation of fluoronicotinic acid derivatives as intermediates for naphthyridine antibiotics
, Japan, , ,

Production Method 18

Reaction Conditions
Reference
Pyridyl ketone derivatives
, Japan, , ,

7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester Raw materials

7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester Preparation Products

Additional information on 7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester

Recent Advances in the Study of 7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester (CAS: 96568-07-9)

The compound 7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester (CAS: 96568-07-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of novel antibacterial agents. Recent studies have focused on its structural optimization, synthetic pathways, and biological activities, providing valuable insights for drug development.

Recent research has highlighted the compound's role as a precursor in the synthesis of quinolone-based antibiotics, which are known for their broad-spectrum antibacterial properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the cyclopropyl and ethyl ester groups of this compound could enhance its binding affinity to bacterial DNA gyrase and topoisomerase IV, two critical targets for antibacterial activity. The study utilized molecular docking and in vitro assays to validate these findings, suggesting promising avenues for further optimization.

Another significant advancement involves the development of more efficient synthetic routes for this compound. A 2024 study in Organic Process Research & Development reported a novel, high-yield synthesis method that reduces the number of steps and improves overall yield compared to traditional approaches. This method employs a one-pot reaction strategy, leveraging green chemistry principles to minimize environmental impact. The study also emphasized the scalability of this process, making it suitable for industrial production.

In addition to its synthetic applications, recent investigations have explored the compound's potential in combating antibiotic-resistant bacterial strains. A preprint article on bioRxiv (2024) revealed that derivatives of 7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester exhibited potent activity against multidrug-resistant Escherichia coli and Staphylococcus aureus. The researchers attributed this activity to the compound's ability to inhibit efflux pumps, a common resistance mechanism in bacteria.

Despite these promising findings, challenges remain in the clinical translation of this compound and its derivatives. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. However, the collective progress in understanding and optimizing 7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester underscores its potential as a cornerstone in the development of next-generation antibacterial agents.

In conclusion, the latest research on 7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester (CAS: 96568-07-9) highlights its multifaceted role in drug discovery. From synthetic innovations to biological applications, this compound continues to be a focal point for researchers aiming to address the global challenge of antibiotic resistance. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD